Cas no 1006961-67-6 (1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine
• CAS No: 1006961-67-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5185501
• PubChem ID: 19625701
• Update Time: 2026-03-05

1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-benzyl)-(1-methyl-1H-pyrazol-4-yl)-amine
• 1H-Pyrazol-4-amine, 1-methyl-N-[(4-methylphenyl)methyl]-
• 1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3/c1-10-3-5-11(6-4-10)7-13-12-8-14-15(2)9-12/h3-6,8-9,13H,7H2,1-2H3
• InChI Key： GJYWNIHBVJLDED-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NCC2=CC=C(C)C=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine (CAS No. 1006961-67-6)

1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine (CAS No. 1006961-67-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to by its systematic name, belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities and applications. The presence of both methyl and phenyl substituents in its structure enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, where it contributes to the synthesis of novel therapeutic agents. Its unique structural features, including the pyrazole core and aromatic substitutions, make it a versatile candidate for targeting various biological pathways. This aligns with the growing trend of personalized medicine and the search for small-molecule inhibitors in oncology and neurology.

The compound's CAS No. 1006961-67-6 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. Users often inquire about its synthetic routes, physicochemical properties, and safety profiles, which are critical for laboratory handling and scale-up processes. For instance, its melting point, solubility, and stability under various conditions are key parameters for researchers optimizing reaction conditions. Additionally, the compound's compatibility with green chemistry principles is a hot topic, as industries strive to reduce environmental impact.

Another area of interest is the compound's potential in material science. Its aromatic and heterocyclic structure lends itself to applications in organic electronics and polymers. For example, it could serve as a precursor for conductive polymers or light-emitting diodes (LEDs), addressing the demand for sustainable and efficient materials. This aligns with the global push toward renewable energy and smart materials, making 1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine a compound of future significance.

From a commercial perspective, the compound's supply chain and pricing trends are frequently discussed. Manufacturers and suppliers often highlight its high purity grades and custom synthesis options to meet diverse research needs. The compound's regulatory status and patent landscape are also critical for businesses navigating the competitive landscape of fine chemicals. As the pharmaceutical and material science industries expand, the demand for such specialized intermediates is expected to grow, further solidifying its market position.

In summary, 1-methyl-N-(4-methylphenyl)methyl-1H-pyrazol-4-amine (CAS No. 1006961-67-6) is a multifaceted compound with broad applications in drug discovery, material science, and industrial chemistry. Its unique structural attributes and adaptability to modern research trends make it a subject of ongoing exploration. Whether you're a researcher, manufacturer, or enthusiast, understanding this compound's potential can unlock new opportunities in your field.